Cas no 1344701-85-4 (4-Fluoro-3-(piperazin-1-yl)benzo[d]isoxazole)

• Product Name: 4-Fluoro-3-(piperazin-1-yl)benzo[d]isoxazole
• CAS No: 1344701-85-4
• MF: C₁₁H₁₂FN₃O
• MW: 221.230885505676
• CID: 5714941
• PubChem ID: 84686554
• Update Time: 2023-10-17

4-Fluoro-3-(piperazin-1-yl)benzo[d]isoxazole Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-3-(piperazin-1-yl)benzo[d]isoxazole
• 4-Fluoro-3-piperazin-1-yl-benzo[d]isoxazole
• 1344701-85-4
• 1,2-Benzisoxazole, 4-fluoro-3-(1-piperazinyl)-

• Inchi： 1S/C11H12FN3O/c12-8-2-1-3-9-10(8)11(14-16-9)15-6-4-13-5-7-15/h1-3,13H,4-7H2
• InChI Key： VFUKITQQBWVZHM-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2=C1C(=NO2)N1CCNCC1

Computed Properties

• Exact Mass: 221.09644018g/mol
• Monoisotopic Mass: 221.09644018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 41.3Ų

Experimental Properties

• Density: 1.285±0.06 g/cm3(Predicted)
• Boiling Point: 391.0±32.0 °C(Predicted)
• pka: 8.33±0.10(Predicted)